Cas no 2680785-82-2 (2-Cyclopropyl-6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid)

• Product Name: 2-Cyclopropyl-6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid
• CAS No: 2680785-82-2
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 5964016
• PubChem ID: 165918469
• Update Time: 2025-06-28

2-Cyclopropyl-6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284768
• 2680785-82-2
• 2-cyclopropyl-6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid
• 2-Cyclopropyl-6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid

• Inchi： 1S/C14H16N2O4/c1-2-7-20-14(19)15-8-10-5-6-11(13(17)18)12(16-10)9-3-4-9/h2,5-6,9H,1,3-4,7-8H2,(H,15,19)(H,17,18)
• InChI Key： MBDFJHITAOEYQA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(CNC(=O)OCC=C)N=C1C1CC1)=O

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-Cyclopropyl-6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid

Compound CAS No. 2680785-82-2: A Comprehensive Overview

The compound with CAS No. 2680785-82-2, known as 2-Cyclopropyl-6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)pyridine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a cyclopropyl group, a carboxylic acid moiety, and an amino methyl group that is further modified by a propenoyloxy carbonyl group. The combination of these functional groups makes this compound unique and opens up possibilities for its use in drug discovery, material science, and other advanced research areas.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors. The presence of the cyclopropyl group in this compound adds to its structural diversity, potentially enhancing its pharmacokinetic properties, including bioavailability and stability. Additionally, the propenoyloxy carbonyl amino methyl group introduces a level of complexity that could be exploited for designing molecules with specific biological activities.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Researchers have been exploring the role of pyridine-based compounds in targeting protein kinases, which are critical in various disease pathways, including cancer and inflammatory disorders. The cyclopropyl substitution may enhance the molecule's ability to penetrate cellular membranes, making it more effective in delivering therapeutic agents to their target sites.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. The construction of the pyridine ring is typically achieved via cyclization reactions, while the introduction of the cyclopropyl group may involve alkylation or coupling strategies. The synthesis of the propenoyloxy carbonyl amino methyl group requires careful control over reaction conditions to ensure the desired stereochemistry and regioselectivity.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for its sustainable use. Recent advancements in green chemistry have emphasized the importance of designing molecules that can be easily metabolized or broken down into non-toxic byproducts. The presence of carboxylic acid groups in this compound suggests that it may undergo hydrolytic degradation under certain conditions, making it potentially more eco-friendly compared to other synthetic compounds.

Moreover, computational studies using molecular modeling techniques have provided insights into the electronic properties and conformational flexibility of this compound. These studies have revealed that the cyclopropyl group introduces strain into the molecule, which could influence its reactivity and interaction with biological systems. Such insights are valuable for optimizing the compound's properties for specific applications.

In conclusion, CAS No. 2680785-82-2 represents a fascinating example of how complex molecular architectures can be designed to address challenging problems in science and technology. With its unique structure and versatile functional groups, this compound holds great promise for advancing research in pharmacology, materials science, and beyond.